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Compound of Interest

Compound Name: MIF098

Cat. No.: B10854862

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This document provides essential safety and logistical information for the proper disposal of

MIF098, a macrophage migration inhibitory factor (MIF) antagonist used in

immunoinflammation-related disease research.

MIF098 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Adherence to proper disposal protocols is crucial to mitigate risks to personnel and

the environment.

Hazard and Classification Data
The following table summarizes the key hazard information for MIF098 based on the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1]
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264, P270, P301 + P312,

P330, P501

Acute aquatic toxicity

(Category 1)
H400: Very toxic to aquatic life P273, P391, P501

Chronic aquatic toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects
P273, P391, P501

Experimental Protocols for Disposal
The disposal of MIF098, whether in solid form or in solution, must be conducted in accordance

with prevailing country, federal, state, and local regulations.[1] The following step-by-step

procedure outlines the recommended protocol for its disposal.

Materials Required:

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, lab coat, and

safety glasses.

Clearly labeled, sealed, and compatible waste container for chemical waste.

Access to an approved hazardous waste disposal service.

Procedure:

Personal Protective Equipment (PPE): Before handling MIF098, ensure you are wearing the

appropriate PPE, including chemical-resistant gloves, a lab coat, and safety glasses.

Waste Segregation:

Solid Waste: Collect unadulterated MIF098 powder and any materials grossly

contaminated with the solid (e.g., weighing paper, contaminated gloves) in a designated

and clearly labeled hazardous waste container.
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Liquid Waste: Collect solutions containing MIF098 in a separate, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Sharps Waste: Any sharps (e.g., needles, Pasteur pipettes) contaminated with MIF098
should be disposed of in a designated sharps container for hazardous chemical waste.

Container Labeling: Label the hazardous waste container with the full chemical name

("MIF098" and/or "3-((3-Hydroxyphenyl)methyl)-5-methyl-1,3-benzoxazolidin-2(3H)-one"),

the approximate quantity of waste, and the relevant hazard symbols (e.g., harmful,

environmentally hazardous).

Storage of Waste: Store the sealed hazardous waste container in a designated, well-

ventilated, and secure area, away from incompatible materials, until it is collected by an

approved waste disposal service.

Accidental Spills: In the event of a spill, use personal protective equipment.[1] Absorb liquid

spills with an inert material (e.g., vermiculite, sand) and collect the absorbed material into a

sealed container for disposal as hazardous waste.[1] Decontaminate the spill area and

dispose of cleaning materials as hazardous waste.[1]

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS office or a licensed chemical waste disposal contractor. MIF098 must be

disposed of at an approved waste disposal plant.[1] Do not dispose of MIF098 down the

drain or in regular trash.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

MIF098.
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Caption: Workflow for the proper disposal of MIF098 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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